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Compound of Interest

Compound Name: (-)-xestospongin C

Cat. No.: B10771562

Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for

environmental protection and personnel safety. This document provides a detailed, step-by-

step guide for the proper disposal of (-)-xestospongin C, a potent inhibitor of the IP3 receptor.

[1] The following procedures are designed for researchers, scientists, and drug development

professionals to manage waste containing this compound responsibly.

Hazard Identification and Safety Data
While (-)-xestospongin C is not classified as a hazardous substance according to EC

Directives or GHS, it is crucial to handle it with care as a standard laboratory chemical.[2][3][4]

Always consult the Safety Data Sheet (SDS) provided by the supplier for the most current

information.[2]

Summary of Compound and Safety Information:
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Property Data Reference

Chemical Name

(1R,4aR,11R,12aS,13S,16aS,

23R,24aS)- Eicosahydro-

5H,17H- 1,23:11,13- diethano-

2H,14H-[2]

[5]dioxacycloeicosino[2,3-

b:12,13- b']dipyridine

[2]

Synonyms XeC, Araguspongine E [3]

Molecular Formula C₂₈H₅₀N₂O₂ [2][3]

Molecular Weight 446.71 g/mol [2][3]

CAS Number 88903-69-9 [2][3]

Hazard Classification

This substance does not meet

the classification criteria of the

EC Directives 67/548/EEC,

1999/45/EC or 1272/2008.

[2]

Storage Conditions Store at -20°C and desiccate. [1]

Solubility
Soluble in DMSO (2mM) or

ethanol (2mM).
[1]

Personal Protective Equipment (PPE) for Handling
and Disposal
Prior to handling or disposing of (-)-xestospongin C in either pure form or in solution, all

personnel must be equipped with the appropriate PPE to minimize exposure risk.

Eye Protection: Use appropriate safety glasses.

Hand Protection: Wear suitable chemical-resistant gloves that meet the BS EN 374:2003

standard or equivalent. Always inspect gloves before use and wash and dry hands

thoroughly after handling.[2]

Body Protection: Wear a standard laboratory coat or appropriate protective clothing.[2]
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Respiratory Protection: If there is a risk of generating dust or aerosols, use a suitable

respirator in a chemical fume hood.[2]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect laboratory personnel.

Evacuate and Ventilate: Immediately evacuate personnel from the affected area to a safe

location. Ensure the area is well-ventilated, preferably within a chemical fume hood.[2]

Control Exposure: Avoid breathing any vapors, mists, dust, or gas.[2]

Prevent Contamination: Do not allow the product to enter drains or waterways.[2]

Contain and Absorb: Cover the spill with a suitable absorbent material (e.g., vermiculite,

sand, or earth).

Collect Waste: Carefully sweep up the absorbed material and place it into a clearly labeled,

appropriate container for chemical waste disposal.[2]

Decontaminate: Clean the spill area thoroughly following your institution's established

procedures.

Dispose of Waste: Hold all contaminated materials for appropriate disposal as described in

the following section.[2]

Step-by-Step Disposal Procedure
The disposal of (-)-xestospongin C and its containers must be conducted in accordance with

institutional policies and local, state, and federal regulations. As a non-hazardous substance, it

typically follows the procedure for general chemical waste.

Step 1: Waste Segregation

Solid Waste: Collect unused or expired solid (-)-xestospongin C, along with any

contaminated materials (e.g., weigh boats, contaminated gloves, absorbent pads), in a

designated and clearly labeled waste container for chemical solids.
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Liquid Waste: Collect solutions of (-)-xestospongin C (e.g., in DMSO or ethanol) in a

designated and clearly labeled waste container for chemical liquids. Do not mix with

incompatible waste streams.

Sharps Waste: Any contaminated sharps (e.g., needles, pipette tips) must be disposed of in

a designated sharps container.

Step 2: Container Management

Use containers that are chemically compatible with (-)-xestospongin C and any solvents

used.

Ensure all waste containers are securely sealed to prevent leaks or spills.

Label all containers clearly with "Chemical Waste," the name "(-)-xestospongin C," and the

name of any solvents present.

Step 3: Waste Storage

Store waste containers in a designated, secure secondary containment area away from

incompatible materials.

The storage area should be well-ventilated.

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the chemical waste.

Provide the EHS office with a complete inventory of the waste being disposed of. Never

dispose of chemical waste down the drain.

Step 5: Documentation

Maintain accurate records of the amount of (-)-xestospongin C disposed of, the date of

disposal, and the method used, in accordance with your laboratory and institutional

protocols.
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Visual Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of (-)-xestospongin C waste.
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Caption: Disposal workflow for (-)-xestospongin C waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (-)-Xestospongin C | IP3 receptor inhibitor | Hello Bio [hellobio.com]

2. resources.rndsystems.com [resources.rndsystems.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Proper Disposal Procedures for (-)-Xestospongin C].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10771562/docs#proper-disposal-procedures-for-
xestospongin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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